Cas no 123065-44-1 (Docosanamide,N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-pentadecenyl]-)

• Product Name: Docosanamide,N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-pentadecenyl]-
• CAS No: 123065-44-1
• MF: C₃₈H₇₅NO₃
• MW: 594.007012605667
• CID: 1215017
• PubChem ID: 10627306
• Update Time: 2025-04-20

Docosanamide,N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-pentadecenyl]- Chemical and Physical Properties

Names and Identifiers

• Docosanamide,N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-pentadecenyl]-
• Cer(d16:1/22:0)
• N-(docosanoyl)-hexadecasphing-4-enine
• LMSP02010016
• Docosanamide, N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-pentadecen-1-yl]-

• Inchi： 1S/C38H75NO3/c1-3-5-7-9-11-13-15-16-17-18-19-20-21-22-24-26-28-30-32-34-38(42)39-36(35-40)37(41)33-31-29-27-25-23-14-12-10-8-6-4-2/h31,33,36-37,40-41H,3-30,32,34-35H2,1-2H3,(H,39,42)/b33-31+/t36-,37+/m0/s1
• InChI Key： RIGQYOKCOHPLTC-NUKVNZTCSA-N
• SMILES： O[C@H](/C=C/CCCCCCCCCCC)[C@H](CO)NC(CCCCCCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 593.57469525g/mol
• Monoisotopic Mass: 593.57469525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 42
• Rotatable Bond Count: 34
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 15
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 0.912±0.06 g/cm3(Predicted)
• Melting Point: 77-79 °C
• Boiling Point: 713.3±60.0 °C(Predicted)
• pka: 13.54±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Ceramides